molecular formula C17H16N2O3 B5741905 N'-(4-methylbenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

N'-(4-methylbenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

Cat. No. B5741905
M. Wt: 296.32 g/mol
InChI Key: ZAYBOHZHQUPBKZ-VCHYOVAHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-methylbenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, commonly known as MBH, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MBH is a heterocyclic compound that contains a benzodioxine ring system, which is a common structural motif found in many biologically active compounds.

Mechanism of Action

The mechanism of action of MBH is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are essential for cell growth and proliferation. MBH has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of various kinases, including protein kinase C and cyclin-dependent kinase 2.
Biochemical and Physiological Effects:
MBH has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. It has also been shown to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of MBH is its relatively simple synthesis method and high yield. It is also a versatile compound that can be used in various applications, including medicinal chemistry, material science, and analytical chemistry. However, one of the limitations of MBH is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of MBH. One of the main areas of focus is the development of MBH-based drugs for the treatment of various diseases, including cancer, bacterial and fungal infections, and viral infections. Another area of focus is the development of MBH-based materials for various applications, including organic electronic devices and sensors. Finally, there is a need for further studies to elucidate the mechanism of action of MBH and its potential toxicity, which may help to optimize its use in various applications.

Synthesis Methods

The synthesis of MBH involves the condensation of 4-methylbenzaldehyde with 2,3-dihydro-1,4-benzodioxin-2-carbohydrazide in the presence of acetic acid and ethanol. The reaction proceeds through the formation of a Schiff base intermediate, which is then reduced to yield MBH. The synthesis of MBH is relatively simple and can be carried out in a one-pot reaction with high yield.

Scientific Research Applications

MBH has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, MBH has been shown to exhibit potent antitumor, antibacterial, antifungal, and antiviral activities. It has also been investigated for its potential use as a drug delivery agent due to its ability to form stable complexes with metal ions and other drugs.
In material science, MBH has been used as a building block for the synthesis of various functional materials, including fluorescent probes, sensors, and catalysts. It has also been investigated for its potential use in the development of organic electronic devices, such as organic light-emitting diodes and photovoltaic cells.
In analytical chemistry, MBH has been used as a chelating agent for the determination of metal ions in various samples. It has also been used as a derivatizing agent for the analysis of amino acids and other organic compounds.

properties

IUPAC Name

N-[(E)-(4-methylphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O3/c1-12-6-8-13(9-7-12)10-18-19-17(20)16-11-21-14-4-2-3-5-15(14)22-16/h2-10,16H,11H2,1H3,(H,19,20)/b18-10+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZAYBOHZHQUPBKZ-VCHYOVAHSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C=NNC(=O)C2COC3=CC=CC=C3O2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)/C=N/NC(=O)C2COC3=CC=CC=C3O2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(E)-(4-methylphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.